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Compound of Interest

Compound Name: Succinic dihydrazide

Cat. No.: B1196282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Succinic dihydrazide, also known as butanedihydrazide or succinyl dihydrazide, is a versatile

chemical compound with the molecular formula C4H10N4O2. Its symmetrical structure,

featuring a four-carbon backbone flanked by two hydrazide groups, allows it to participate in a

wide array of chemical reactions, making it a valuable building block and functional molecule in

diverse scientific and industrial fields. This technical guide provides a comprehensive review of

the synthesis, properties, and key applications of succinic dihydrazide, with a focus on its

roles in polymer chemistry, agriculture, and pharmaceutical sciences. The information

presented herein is intended to serve as a detailed resource for researchers and professionals

engaged in materials science, drug discovery, and agricultural technology.

Chemical and Physical Properties
Succinic dihydrazide is a white to off-white crystalline powder. It is soluble in water and

possesses a melting point in the range of 168-171 °C.[1][2] The presence of two reactive

hydrazide groups makes it an excellent candidate for crosslinking reactions and as a precursor

for the synthesis of various heterocyclic compounds.
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Property Value Reference

Molecular Formula C4H10N4O2 [1][2]

Molecular Weight 146.15 g/mol [1]

CAS Number 4146-43-4 [1]

Melting Point 168-171 °C [1][2]

Appearance White to off-white powder [1]

Solubility Soluble in water [2]

Synthesis of Succinic Dihydrazide
The most common method for synthesizing succinic dihydrazide is through the hydrazinolysis

of succinic acid or its esters, such as diethyl succinate or dimethyl succinate. This reaction

involves heating the succinic acid derivative with hydrazine hydrate.

Experimental Protocol: Hydrazinolysis of Diethyl
Succinate
Materials:

Diethyl succinate

Hydrazine hydrate (80% solution)

Absolute ethanol

Procedure:

A mixture of diethyl succinate (1 mole) and an 80% solution of hydrazine hydrate (2 moles) in

absolute ethanol is prepared.

The mixture is refluxed for 6-8 hours.

After reflux, the reaction mixture is cooled, and the resulting precipitate of succinic
dihydrazide is collected by filtration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.researchgate.net/publication/230034134_Daminozide_and_prohexadione_have_similar_modes_of_action_as_inhibitors_of_the_late_stages_of_gibberellin_metabolism
https://www.annualreviews.org/content/journals/10.1146/annurev.arplant.51.1.501
https://www.researchgate.net/publication/230034134_Daminozide_and_prohexadione_have_similar_modes_of_action_as_inhibitors_of_the_late_stages_of_gibberellin_metabolism
https://www.researchgate.net/publication/230034134_Daminozide_and_prohexadione_have_similar_modes_of_action_as_inhibitors_of_the_late_stages_of_gibberellin_metabolism
https://www.researchgate.net/publication/230034134_Daminozide_and_prohexadione_have_similar_modes_of_action_as_inhibitors_of_the_late_stages_of_gibberellin_metabolism
https://www.annualreviews.org/content/journals/10.1146/annurev.arplant.51.1.501
https://www.researchgate.net/publication/230034134_Daminozide_and_prohexadione_have_similar_modes_of_action_as_inhibitors_of_the_late_stages_of_gibberellin_metabolism
https://www.annualreviews.org/content/journals/10.1146/annurev.arplant.51.1.501
https://www.benchchem.com/product/b1196282?utm_src=pdf-body
https://www.benchchem.com/product/b1196282?utm_src=pdf-body
https://www.benchchem.com/product/b1196282?utm_src=pdf-body
https://www.benchchem.com/product/b1196282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The crude product is then recrystallized from ethanol to yield pure succinic dihydrazide.

Recent studies have also explored the use of ion-exchange resins as catalysts for the liquid-

phase hydrazinolysis of succinic acid, achieving high yields of up to 93%.[3]

Diethyl Succinate

Reflux in Ethanol

Hydrazine Hydrate

Succinic Dihydrazide
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Synthesis of Succinic Dihydrazide via Hydrazinolysis.

Applications
Plant Growth Regulation (Daminozide)
A well-known derivative of succinic acid, N-(dimethylamino)succinamic acid, commonly known

as daminozide, has been widely used as a plant growth regulator.[4][5][6] Its primary function is

to control plant height by inhibiting internodal elongation, leading to more compact and robust

plants.[4]

Daminozide acts as an inhibitor of gibberellin biosynthesis.[1][2][4] Gibberellins are plant

hormones that play a crucial role in stem elongation. Daminozide specifically blocks the 3β-

hydroxylation of GA20 to the biologically active GA1, a late step in the gibberellin biosynthesis

pathway.[2] This inhibition is believed to be due to the structural similarity of daminozide to 2-

oxoglutarate, a co-substrate for the dioxygenases involved in this conversion.[2]

Inhibition Site

Geranylgeranyl diphosphate ent-Kaurene GA12 GA20 GA1 (Active Gibberellin)
3β-hydroxylase

Stem Elongation

Daminozide
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Inhibition of Gibberellin Biosynthesis by Daminozide.

Polymer Crosslinking and Hydrogel Formation
Succinic dihydrazide serves as an effective crosslinking agent for various polymers, including

polysaccharides like chitosan and collagen.[7] This crosslinking ability is attributed to the

reaction of its hydrazide groups with functional groups on the polymer chains, such as carboxyl

or aldehyde groups.

Succinic dihydrazide can be used to crosslink chitosan, a biopolymer with applications in drug

delivery and tissue engineering. The crosslinking process enhances the mechanical properties

and stability of the chitosan matrix.

Materials:

Chitosan

Succinic dihydrazide

1% Acetic acid solution

Deionized water

Procedure:

Prepare a 1% (w/v) solution of chitosan in 1% acetic acid.

Separately, prepare a solution of succinic dihydrazide in deionized water.

Add the succinic dihydrazide solution to the chitosan solution under constant stirring. The

concentration of succinic dihydrazide can be varied to control the degree of crosslinking.

Continue stirring the mixture for a specified period (e.g., 4-6 hours) at room temperature to

allow for the crosslinking reaction to occur.
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The resulting crosslinked chitosan hydrogel can then be purified by dialysis against

deionized water to remove any unreacted succinic dihydrazide.
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Click to download full resolution via product page

Crosslinking of Chitosan with Succinic Dihydrazide.

Studies have shown that crosslinking with succinic acid (a related dicarboxylic acid)

significantly improves the mechanical properties of chitosan and collagen scaffolds. While

specific data for succinic dihydrazide is less reported, the trends are expected to be similar.

Material
Crosslinker
Concentration (%
w/v)

Tensile Strength
(MPa)

Young's Modulus
(MPa)

Chitosan 0 (Control) 0.79 -

SACCH 0.2% Succinic Acid 2.91 10.6

Collagen 0 (Control) 0.3 -

SACC 0.2% Succinic Acid 0.97 20.45

SACCH: Succinic acid cross-linked chitosan; SACC: Succinic acid cross-linked collagen. Data

adapted from studies on succinic acid crosslinking.[7]

Curing Agent for Epoxy Resins
Dihydrazides, including succinic dihydrazide, are utilized as thermal latent curing agents for

epoxy resins.[8][9] The hydrazide groups react with the epoxide rings of the epoxy resin upon

heating, leading to the formation of a crosslinked thermoset polymer with enhanced mechanical

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1196282?utm_src=pdf-body
https://www.benchchem.com/product/b1196282?utm_src=pdf-body-img
https://www.benchchem.com/product/b1196282?utm_src=pdf-body
https://www.benchchem.com/product/b1196282?utm_src=pdf-body
https://www.scielo.br/j/mr/a/dCdzc9mN4mCPVCL3ZVxRNCG/?format=html&lang=en
https://www.benchchem.com/product/b1196282?utm_src=pdf-body
https://www.mdpi.com/2073-4360/13/1/109
https://www.ac-catalysts.com/DOCS/NEWS/Dihydrazides.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and thermal properties. The curing temperature is related to the melting point of the

dihydrazide.[9]

The choice of dihydrazide curing agent influences the final properties of the epoxy system.

Dihydrazide Curing
Agent

Melting Point (°C)
Adhesion Strength
(kgf cm⁻²)

Elongation (%)

Adipic Dihydrazide

(ADH)
181 28.3 -

Succinic Dihydrazide

(SDH)
170 50.4 -

Isophthalic

Dihydrazide (IDH)
224 25.7 -

VDH (bulky

heterocyclic)
120 54.3 57.3

Data from a study on various dihydrazides as curing agents for epoxy-based sealing materials.

[8]

Pharmaceutical Applications and Synthesis of
Heterocycles
Succinic dihydrazide is a valuable precursor for the synthesis of a variety of heterocyclic

compounds, many of which exhibit interesting biological activities. Its two hydrazide

functionalities allow for the construction of bis-heterocyclic systems.

Succinic dihydrazide can be reacted with 1,3-dicarbonyl compounds or their equivalents to

form bis-pyrazole derivatives. These reactions typically proceed through a condensation

mechanism.

Materials:

4-substituted 4-alkoxy-1,1,1-trifluoro-3-alken-2-ones
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Succinic acid dihydrazide

Ethanol

Distilled water

Procedure:

A solution of the 4-substituted 4-alkoxy-1,1,1-trifluoro-3-alken-2-one (10 mmol), succinic acid

dihydrazide (5 mmol), ethanol (20 mL), and distilled water (1 mL) is prepared.

The mixture is stirred at 80 °C for 5-10 hours.

After the reaction, the solvent is partially evaporated under reduced pressure.

Upon cooling, the product crystallizes and is collected by filtration, washed with cold ethanol,

and dried.

Succinic Dihydrazide
Cyclocondensation

(Ethanol, 80°C)
4-alkoxy-1,1,1-trifluoro-3-alken-2-one (2 equiv.)

1,4-bis(5-(trifluoromethyl)-5-hydroxy-4,5-dihydro-1H-pyrazol-1-yl)butane-1,4-dione

Click to download full resolution via product page

Synthesis of Bis-pyrazoline Derivatives.

Numerous studies have investigated the anticancer potential of hydrazide-hydrazone

derivatives. While specific data for derivatives of succinic dihydrazide are part of broader

studies, the general findings indicate that the hydrazone moiety is a promising pharmacophore.

The anticancer activity is often dependent on the nature of the substituents attached to the

hydrazone framework.
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Compound Type Cancer Cell Line IC50 (µM)

Benzylidene hydrazine

benzamides
A549 (Lung) Varies based on substituents

Quinoline-hydrazide scaffold MDA-MB-231 (Breast) <30% viability reduction

Hydrazide-hydrazone

derivatives
PC-3 (Prostate) 1.32 - (for a specific derivative)

MCF-7 (Breast) 2.99 - (for a specific derivative)

HT-29 (Colon) 1.71 - (for a specific derivative)

The IC50 values are highly dependent on the specific chemical structure of the derivative.[10]

[11]

Safety and Toxicology
Succinic dihydrazide is classified as harmful if swallowed.[12] Appropriate personal protective

equipment, including gloves and eye protection, should be used when handling this chemical.

For detailed safety information, it is recommended to consult the Material Safety Data Sheet

(MSDS).

Conclusion
Succinic dihydrazide is a multifunctional and valuable chemical intermediate with a broad

spectrum of applications. Its utility as a plant growth regulator, a crosslinking agent for polymers

and hydrogels, a curing agent for epoxy resins, and a precursor for biologically active

heterocyclic compounds highlights its significance in various fields of research and

development. This technical guide has provided a comprehensive overview of its properties,

synthesis, and major applications, complete with quantitative data and experimental protocols,

to aid researchers and professionals in leveraging the potential of this versatile molecule.

Further research into novel derivatives and applications of succinic dihydrazide is likely to

unveil even more of its capabilities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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